Structural Differentiation from Laquinimod
The target compound differs fundamentally from the clinical-stage analog laquinimod (ABR-215062) at the carboxamide attachment site. Laquinimod, optimized from the 3-quinolinecarboxamide series, has improved potency and a superior toxicological profile over roquinimex [1]. However, the target compound possesses a 4-propoxyphenyl amide side chain, whereas laquinimod features a distinct N-ethyl-N-phenyl substitution. No head-to-head assay data comparing these two compounds were identified in the accessible literature. The structural divergence is significant, as SAR studies in the class show that distinct N-aryl substituents control proinflammatory cytokine induction profiles in beagle dogs [1].
| Evidence Dimension | N-aryl carboxamide substituent identity |
|---|---|
| Target Compound Data | 4-propoxyphenyl group |
| Comparator Or Baseline | Laquinimod (ABR-215062) — N-ethyl-N-phenyl substitution pattern |
| Quantified Difference | No quantitative comparative data available; structural divergence is qualitative. |
| Conditions | Structure-activity analysis based on J Med Chem (2004) class-level SAR. |
Why This Matters
Different N-aryl substituents in this class are known to dramatically alter both in vivo efficacy and toxicological risk, making structural identity critical for scientific selection even in the absence of direct potency data.
- [1] Jönsson S, Andersson G, Fex T, et al. Synthesis and biological evaluation of new 1,2-dihydro-4-hydroxy-2-oxo-3-quinolinecarboxamides for treatment of autoimmune disorders: structure-activity relationship. J Med Chem. 2004;47(8):2075-2088. PMID: 15056005. View Source
